6-tert-butyl-N-[3-(1H-imidazol-1-yl)propyl]-2-(methylsulfanyl)pyrimidin-4-amine

• IUPAC Name: 6-tert-butyl-N-(3-imidazol-1-ylpropyl)-2-methylsulfanylpyrimidin-4-amine
• InChI: InChI=1S/C15H23N5S/c1-15(2,3)12-10-13(19-14(18-12)21-4)17-6-5-8-20-9-7-16-11-20/h7,9-11H,5-6,8H2,1-4H3,(H,17,18,19)
• InChI Key: CJLMLGQQFLOSFL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NC(=N1)SC)NCCCN2C=CN=C2
• Molecular Formula: C15H23N5S
• Molecular Weight: 305.4 g/mol
• CAS No.: 2640952-22-1

Description

This compound features a pyrimidine core substituted with a tert-butyl group at position 6, a methylsulfanyl (SCH₃) group at position 2, and a 3-(1H-imidazol-1-yl)propylamine side chain at position 2. The imidazole-propylamine chain facilitates hydrogen bonding, a critical feature for biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-tert-butyl-N-[3-(1H-imidazol-1-yl)propyl]-2-(methylsulfanyl)pyrimidin-4-amine typically involves multiple steps:

Formation of the Pyrimidine Core: The pyrimidine core can be synthesized via a Biginelli reaction, which involves the condensation of an aldehyde, a β-keto ester, and urea under acidic conditions.

Introduction of the tert-Butyl Group: The tert-butyl group can be introduced via Friedel-Crafts alkylation using tert-butyl chloride and a Lewis acid catalyst such as aluminum chloride.

Attachment of the Imidazole Moiety: The imidazole ring can be introduced through a nucleophilic substitution reaction, where 3-bromopropyl imidazole reacts with the pyrimidine core.

Addition of the Methylsulfanyl Group: The methylsulfanyl group can be added via a thiolation reaction, using a methylthiolating agent like methylthiol chloride.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the reactions to industrial volumes.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The methylsulfanyl group can undergo oxidation to form a sulfoxide or sulfone.

Reduction: The imidazole ring can be reduced under hydrogenation conditions to form a saturated imidazoline derivative.

Substitution: The tert-butyl group can be substituted with other alkyl groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (mCPBA) can be used.

Reduction: Catalysts such as palladium on carbon (Pd/C) under hydrogen gas.

Substitution: Alkyl halides in the presence of a strong base like sodium hydride (NaH).

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Imidazoline derivatives.

Substitution: Various alkyl-substituted pyrimidines.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology

In biological research, this compound may serve as a probe to study enzyme interactions, particularly those involving pyrimidine and imidazole-containing substrates.

Medicine

In medicinal chemistry, 6-tert-butyl-N-[3-(1H-imidazol-1-yl)propyl]-2-(methylsulfanyl)pyrimidin-4-amine could be investigated for its potential as a therapeutic agent, given the biological activity associated with its structural motifs.

Industry

In the industrial sector, this compound could be used in the development of new materials or as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action for this compound would depend on its specific biological target. Generally, compounds with pyrimidine and imidazole rings can interact with nucleic acids or proteins, potentially inhibiting enzymes or modulating receptor activity. The methylsulfanyl group may enhance lipophilicity, aiding in membrane permeability and bioavailability.

Comparison with Similar Compounds

N-(3-(1H-Imidazol-1-yl)propyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)pyrimidin-4-amine ()

• Structural Differences :
  • Replaces the methylsulfanyl group with a 3-nitro-1,2,4-triazole substituent.
  • Lacks the tert-butyl group.
• Lower steric bulk (absence of tert-butyl) may improve solubility but reduce metabolic stability. Synthesis Yield: 66% (similar to typical yields for imidazole-containing pyrimidines) .

6-(1H-Imidazol-1-yl)-N-[1-(3,4,5-trifluorophenyl)ethyl]pyrimidin-4-amine (Compound 129, )

• Structural Differences: Features a 3,4,5-trifluorophenyl substituent instead of tert-butyl. No methylsulfanyl group; imidazole is directly attached to the pyrimidine.
• Implications: Fluorine atoms enhance metabolic stability and membrane permeability. The trifluorophenyl group increases hydrophobicity but may reduce conformational flexibility compared to the tert-butyl chain.

2-(4-Bromophenyl)-N-[3-(1H-imidazol-1-yl)propyl]quinazolin-4-amine ()

• Structural Differences :
  • Quinazoline core instead of pyrimidine.
  • Substituted with a 4-bromophenyl group.
• Bromine adds steric bulk and polarizability, which may influence binding to aromatic residues in biological targets. Crystallography Data: Forms N–H⋯N hydrogen bonds and π-π interactions in the solid state, a trait shared with the target compound .

6-(Methylsulfanyl)-1-phenyl-N-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS 477845-74-2, )

• Structural Differences :
  • Pyrazolo[3,4-d]pyrimidine core replaces pyrimidine.
  • Includes a phenyl group at position 1 and an isopropylamine side chain.
• Methylsulfanyl group shared with the target compound, suggesting similar electronic contributions. Molecular Weight: 299.39 g/mol (lower than the target compound, likely due to the absence of tert-butyl) .